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Compound of Interest

Compound Name: Chromium(lll) acetate

Cat. No.: B3420162

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical formula, structure, properties,
and synthesis of basic chromium acetate. The content is tailored for a technical audience and
includes detailed experimental protocols and data presented for clarity and comparative
analysis.

Chemical Formula and Nomenclature

Basic chromium acetate is not a single compound but rather a family of coordination
complexes. The most well-characterized and commonly referenced species features a
trinuclear chromium cation.

The core chemical entity is the hexakis(u-acetato)-triaqua-ps-oxo-trichromium(lil) cation. Its
chemical formula is [Cr3O(0O2CCH3)s(H20)3]*.[1][2] This complex cation is typically isolated as
a salt with various anions, such as chloride. A common crystalline form is the chloride
hexahydrate, with the full formula [Cr3O(O2CCHs)s(H20)3]CI-6H20.[1]

Other related formulations, which may represent different compounds within the "basic
chromium acetate" family or commercial mixtures, include Crs(OH)2(OOCCHs3)7.[3][4]

Molecular Structure
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The defining feature of basic chromium acetate is its trinuclear structure. Key characteristics
include:

Trinuclear Core: Three chromium(lll) ions are located at the vertices of an equilateral
triangle.[1][5][6]

e Central Oxo Ligand: A central oxygen atom lies at the heart of the triangle, coplanar with the
three chromium atoms and acting as a triply bridging ligand (up3-0x0).[1][5][6]

e Octahedral Coordination: Each Cr(lll) ion is in an octahedral coordination environment.[1][5]
The coordination sphere of each chromium atom is composed of the central oxygen atom,
four oxygen atoms from four different bridging acetate groups, and one oxygen atom from a
terminal water molecule.[1]

o Bridging Acetate Ligands: Six acetate groups act as bridging ligands, linking each pair of
chromium atoms.

o Terminal Aqua Ligands: Three water molecules are coordinated directly to the chromium
ions, one for each metal center.

This robust structure is isostructural with analogous basic acetate complexes of iron(lll) and
manganese(lll).[1][2]

Structural Diagram

The logical relationship of the core components of the [CrsO(02CCHs)s(H20)3]* cation is
visualized below.
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Step 1. Reduction
(+ SOz or EtOH/HCI)

Cr(lll) Salt Solution (Green)

Step 2: Precipitation
(+ NH4OH)

Cr(OH)s Precipitate

Step 3: Dissolution & Formation
(+ Glacial Acetic Acid)

Basic Cr(lll) Acetate Solution (Deep Green)

Step 4: Evaporation & Crystallization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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